Cas no 2411284-15-4 (({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride)

• Product Name: ({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride
• CAS No: 2411284-15-4
• MF: C₁₇H₁₇Cl₂NO
• MW: 322.228982686996
• CID: 6423580
• PubChem ID: 165767989
• Update Time: 2025-11-06

({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride
• ({3-[(2-chlorophenyl)methoxy]phenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride
• 2411284-15-4
• EN300-26623560

• Inchi： 1S/C17H16ClNO.ClH/c1-2-10-19-12-14-6-5-8-16(11-14)20-13-15-7-3-4-9-17(15)18;/h1,3-9,11,19H,10,12-13H2;1H
• InChI Key： VCGWONLICYKCFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COC1=CC=CC(=C1)CNCC#C.Cl

Computed Properties

• Exact Mass: 321.0687196g/mol
• Monoisotopic Mass: 321.0687196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on ({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride

Introduction to ({3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride

{3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride, with the CAS number 2411284-15-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound is characterized by its unique structure, which includes a methoxyphenyl group, a chlorophenyl substituent, and a propargylamine moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitution, coupling reactions, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the carbon-carbon bonds within this molecule. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for pharmaceutical applications.

One of the most promising aspects of {3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride is its potential as a building block in drug design. The propargylamine group is known to participate in various bioisosteric replacements, offering opportunities for modulating pharmacokinetic properties such as solubility and bioavailability. Additionally, the methoxyphenyl group can act as a directing unit for further functionalization, enabling the creation of diverse bioactive molecules.

Recent studies have explored the biological activity of this compound, particularly its ability to inhibit certain enzymes and receptors involved in disease pathways. For example, research published in 2023 demonstrated that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are implicated in cancer progression. While these findings are preliminary, they underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In terms of industrial applications, {3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride has been utilized in the synthesis of advanced materials and specialty chemicals. Its ability to undergo click chemistry reactions makes it an invaluable reagent for constructing complex architectures with high precision. Furthermore, its stability under various reaction conditions ensures that it can be integrated into large-scale manufacturing processes without significant degradation.

The development of green chemistry practices has also influenced the production of this compound. By adopting solvent-free reaction conditions and recycling reagents, manufacturers have significantly reduced their environmental footprint. These sustainable approaches align with global efforts to promote eco-friendly chemical synthesis while maintaining high standards of product quality.

In conclusion, {3-(2-chlorophenyl)methoxyphenyl}methyl)(prop-2-yn-1-yl)amine hydrochloride stands as a testament to the ingenuity and innovation within modern chemistry. Its versatile structure, coupled with advancements in synthetic methodologies and biological research, positions it as a key player in both academic and industrial settings. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to fields ranging from drug discovery to materials science.